Cas no 132922-80-6 (Rubrofusarin-6-glucoside)

• Product Name: Rubrofusarin-6-glucoside
• CAS No: 132922-80-6
• MF: C₂₁H₂₂O₁₀
• MW: 434.393387317657
• CID: 155240
• PubChem ID: 3035617
• Update Time: 2025-06-14

Rubrofusarin-6-glucoside Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[2,3-b]pyran-4-one,6-(b-D-glucopyranosyloxy)-5-hydroxy-8-methoxy-2-methyl-
• 5-hydroxy-8-methoxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzo[g]chromen-4-one
• rubrofusarin-6-glucoside
• 4H-Naphtho(2,3-b)pyran-4-one, 6-(beta-D-glucopyranosyloxy)-5-hydroxy-8-methoxy-2-methyl-
• 5-hydroxy-8-methoxy-2-methyl-4-oxo-4H-benzo[g]chromen-6-yl beta-D-glucopyranoside
• 6-(beta-D-Glucopyranosyloxy)-5-hydroxy-8-methoxy-2-methyl-4H-naphtho(2,3-b)pyran-4-one
• 2-Methyl-5-hydroxy-6-(beta-D-glucopyranosyloxy)-8-methoxy-4H-naphtho[2,3-b]pyran-4-one
• Rubrofusarin 6-O-β-D-glucopyranoside
• CHEMBL3634698
• E89052
• DTXSID10157857
• RUBROFUSARIN-6-O-BETA-D-GLUCOPYRANOSIDE
• Rubrofusarin 6-O-
• 132922-80-6
• A-D-glucopyranoside
• Rubrofusarin-6-glucoside

• Inchi： 1S/C21H22O10/c1-8-3-11(23)16-12(29-8)5-9-4-10(28-2)6-13(15(9)18(16)25)30-21-20(27)19(26)17(24)14(7-22)31-21/h3-6,14,17,19-22,24-27H,7H2,1-2H3/t14-,17-,19+,20-,21-/m1/s1
• InChI Key： CDMUGCVTTUOCFT-IAAKTDFRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2=CC3=C(C(C=C(C)O3)=O)C(=C12)O)OC

Computed Properties

• Exact Mass: 434.121
• Monoisotopic Mass: 434.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 155
• Molecular Weight: 434.4

Experimental Properties

• Density: 1.558
• Boiling Point: 734.8°Cat760mmHg
• Flash Point: 260.2°C
• Refractive Index: 1.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides

Additional information on Rubrofusarin-6-glucoside

Recent Advances in the Study of Rubrofusarin-6-glucoside (CAS: 132922-80-6): A Promising Bioactive Compound in Chemical Biology and Medicine

Rubrofusarin-6-glucoside (CAS: 132922-80-6), a naturally occurring anthraquinone glycoside, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, primarily isolated from traditional medicinal plants such as Cassia species, exhibits a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, biosynthesis pathways, and therapeutic applications, positioning it as a promising candidate for drug development.

In a groundbreaking study published in the Journal of Natural Products (2023), researchers employed advanced spectroscopic techniques, including NMR and LC-MS, to confirm the structural integrity and purity of Rubrofusarin-6-glucoside. The study highlighted its unique glucoside moiety, which enhances its solubility and bioavailability compared to its aglycone counterpart. Furthermore, molecular docking simulations revealed its strong affinity for key inflammatory mediators, such as COX-2 and TNF-α, suggesting its potential as a novel anti-inflammatory agent.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters (2024), where Rubrofusarin-6-glucoside demonstrated potent inhibitory effects on cancer cell proliferation, particularly in breast and colon cancer cell lines. The study utilized high-throughput screening assays and RNA sequencing to identify its downstream targets, including the downregulation of cyclin-dependent kinases (CDKs) and upregulation of pro-apoptotic genes. These findings underscore its potential as a chemotherapeutic adjuvant with minimal cytotoxicity to normal cells.

The biosynthesis of Rubrofusarin-6-glucoside has also been a focal point of recent research. A 2024 study in Metabolic Engineering successfully engineered a heterologous host system in E. coli to produce this compound through the optimization of precursor supply and glycosyltransferase expression. This breakthrough not only facilitates large-scale production but also opens avenues for structural modifications to enhance its bioactivity.

Despite these advancements, challenges remain in the clinical translation of Rubrofusarin-6-glucoside. Pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences (2023), indicate rapid metabolism and limited tissue distribution, necessitating further formulation strategies such as nano-encapsulation or prodrug design. Additionally, comprehensive toxicological assessments are required to ensure its safety profile.

In conclusion, Rubrofusarin-6-glucoside (132922-80-6) represents a multifaceted bioactive compound with substantial therapeutic potential. Ongoing research continues to unravel its molecular mechanisms and optimize its production, paving the way for its integration into modern medicine. Future studies should prioritize clinical trials and formulation innovations to fully harness its pharmacological benefits.